Methyl 2-(quinolin-6-YL)propanoate
Cat. No. B8803453
M. Wt: 215.25 g/mol
InChI Key: QSTSRHRVKBSLLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
C[Si](C)(C)[N-][Si](C)(C)C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:28]1[O:29][CH2:30][CH2:31][CH2:32]1.[CH3:1][Si:2]([N-:3][Si:4]([CH3:5])([CH3:6])[CH3:7])([CH3:8])[CH3:9].[CH3:26][I:27].[Li+:10].[n:11]1[cH:12][cH:13][cH:14][c:15]2[cH:16][c:17]([CH2:21][C:22](=[O:23])[O:24][CH3:25])[cH:18][cH:19][c:20]12>>[n:11]1[cH:12][cH:13][cH:14][c:15]2[cH:16][c:17]([CH:21]([C:22](=[O:23])[O:24][CH3:25])[CH3:26])[cH:18][cH:19][c:20]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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C[Si](C)(C)[N-][Si](C)(C)C
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|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C[Si](C)(C)[N-][Si](C)(C)C
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CI
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Li+]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
COC(=O)Cc1ccc2ncccc2c1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
COC(=O)C(C)c1ccc2ncccc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
